Cas no 1079-17-0 (alpha,alpha',2,3,5,6-Hexachloro-p-xylene)

• Product Name: alpha,alpha',2,3,5,6-Hexachloro-p-xylene
• CAS No: 1079-17-0
• MF: C₈H₄Cl₆
• MW: 312.835356712341
• MDL: MFCD00000894
• CID: 220346
• PubChem ID: 87570516
• Update Time: 2025-10-28

alpha,alpha',2,3,5,6-Hexachloro-p-xylene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4,5-tetrachloro-3,6-bis(chloromethyl)-
• alpha,alpha',2,3,5,6-Hexachloro-p-xylene
• 1,2,4,5-Tetrachlor-3,6-bis-chlormethyl-benzol
• 1,2,4,5-tetrachloro-3,6-bis-chloromethyl-benzene
• Tetrachloro-p-xylene dichloride
• α,α',2,3,5,6-Hexachloro-p-xylene
• p-Tetrachloroxylylene dichloride
• A,A'-2,3,5,6-HEXACHLORO-P-XYLENE
• 1,4-Bis(chloromethyl)tetrachlorobenzene
• alpha,alpha’,2,3,5,6-hexachloro-4-xylene
• p-Xylene, alpha,alpha',2,3,5,6-hexachloro-
• 1,4-Bis(chloromethyl)-2,3,5,6-tetrachlorobenzene
• 1,2,4,5-Tetrachloro-3,6-bis(chloromethyl)benzene
• alpha,alpha',2,3,5,6-Hexachloro-4-xylene
• IYGDLOMSJZQSGY-UHFFFAOYSA-N
• Benzene, 1,2,4,5-tetrachloro-3,6-bis(chloromethyl)-
• .alpha.,.alpha.',2,3,5,6-Hexachloro-p-xylene
• NSC74461
• tetrachloro-p-xylylene chloride
• MC
• AKOS004905105
• NS00023483
• CS-W023151
• EINECS 214-090-6
• MFCD00000894
• SCHEMBL4842709
• H0065
• Benzene,2,4,5-tetrachloro-3,6-bis(chloromethyl)-
• 55JE4CJ7CP
• p-Xylene, .alpha.,.alpha.',2,3,5,6-hexachloro-
• 1079-17-0
• D90792
• 2,3,5,6-Tetrachloro-p-xylylene dichloride
• NSC-74461
• DTXSID40148319
• NSC 74461
• DB-229767

• MDL： MFCD00000894
• Inchi： 1S/C8H4Cl6/c9-1-3-5(11)7(13)4(2-10)8(14)6(3)12/h1-2H2
• InChI Key： IYGDLOMSJZQSGY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(CCl)C(=C(C=1CCl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 309.84400
• Monoisotopic Mass: 309.844416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 176.0 to 182.0 deg-C
• PSA: 0.00000
• LogP: 5.77780
• Solubility: Not determined

alpha,alpha',2,3,5,6-Hexachloro-p-xylene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 1759
• Packing Group：III
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on alpha,alpha',2,3,5,6-Hexachloro-p-xylene

Alpha,Alpha',2,3,5,6-Hexachloro-p-Xylene: A Comprehensive Overview

Alpha,alpha',2,3,5,6-hexachloro-p-xylene (CAS No. 1079-17-0) is a highly chlorinated aromatic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of p-xylene, a benzene derivative with two methyl groups in the para position. The hexachloro substitution pattern on the aromatic ring imparts distinct chemical and physical properties to this compound, making it a subject of interest in both academic research and industrial applications.

The molecular formula of alpha,alpha',2,3,5,6-hexachloro-p-xylene is C8H4Cl6. Its molecular weight is approximately 318.8 g/mol. The compound exhibits a high degree of symmetry due to the substitution pattern of chlorine atoms on the aromatic ring. The chlorine atoms are located at positions 2, 3, 5, and 6 on the benzene ring, while the methyl groups are at positions 1 and 4 (para positions). This substitution pattern results in a highly stable aromatic system with significant electronic effects due to the electron-withdrawing nature of chlorine atoms.

Recent studies have highlighted the importance of understanding the chemical properties of alpha,alpha',2,3,5,6-hexachloro-p-xylene in various applications. For instance, researchers have explored its potential as a precursor for synthesizing advanced materials such as polycyclic aromatic hydrocarbons (PAHs) and other chlorinated aromatic compounds. The compound's high chlorine content makes it an ideal candidate for reactions involving nucleophilic aromatic substitution (NAS), which are critical in organic synthesis.

In terms of physical properties, alpha,alpha',2,3,5,6-hexachloro-p-xylene is typically a crystalline solid at room temperature. Its melting point is around 140°C to 145°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and chloroform. These solubility characteristics make it suitable for use in various organic reactions and extractions.

The synthesis of alpha,alpha',2,3,5,6-hexachloro-p-xylene involves multiple steps and requires precise control over reaction conditions. A common approach involves the chlorination of p-xylene using chlorine gas under specific catalytic conditions. Recent advancements in catalytic systems have enabled researchers to achieve higher yields and better control over the substitution pattern during the chlorination process.

One of the most promising applications of alpha,alpha',2,3,5,6-hexachloro-p-xylene lies in its use as an intermediate in the synthesis of advanced materials with tailored electronic properties. For example, researchers have successfully used this compound as a building block for constructing two-dimensional materials such as graphene analogs and other carbon-based nanomaterials. These materials exhibit exceptional electrical conductivity and mechanical strength due to their unique molecular architecture.

Another area where alpha,alpha',2,3,5,6-hexachloro-p-xylene has shown potential is in environmental chemistry. Studies have demonstrated that this compound can act as a precursor for synthesizing biodegradable polymers that are resistant to environmental degradation. These polymers have applications in packaging materials and agricultural films where durability and environmental compatibility are critical.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of alpha,alpha',2